[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride

structural differentiation reactivity classification sulfonylation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H7ClFNO2S2
Molecular Weight 291.8 g/mol
Cat. No. B13293211
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Technical Parameters


Basic Identity
Product Name[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride
Molecular FormulaC10H7ClFNO2S2
Molecular Weight291.8 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1C2=NC(=CS2)CS(=O)(=O)Cl)F
InChIInChI=1S/C10H7ClFNO2S2/c11-17(14,15)6-9-5-16-10(13-9)7-1-3-8(12)4-2-7/h1-5H,6H2
InChIKeyQHQGHRAZCWGLDT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride: A Positionally Differentiated Thiazole-Based Sulfonyl Chloride Building Block


[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride (CAS 2092663-57-3) is a heteroaryl-alkyl hybrid sulfonyl chloride featuring a 1,3-thiazole core substituted at C2 with a 4-fluorophenyl ring and at C4 with a methylene-bridged methanesulfonyl chloride group [1]. With molecular formula C₁₀H₇ClFNO₂S₂ and molecular weight 291.8 g/mol, it belongs to the class of thiazole-4-yl-methanesulfonyl chlorides—reactive electrophilic intermediates used primarily for constructing sulfonamide, sulfonate ester, and sulfone libraries in medicinal chemistry and agrochemical discovery [2]. Its defining architectural feature is the –CH₂– spacer between the thiazole ring and the –SO₂Cl group, which distinguishes it fundamentally from thiazole-4-sulfonyl chlorides that bear the sulfonyl chloride directly on the heterocycle [1].

1
Methylene (–CH₂–) spacer creates alkanesulfonyl chloride reactivity distinct from direct thiazole-SO₂Cl
2
4-Fluorophenyl at C2 enables lipophilicity tuning for SAR libraries (computed LogP ~2.7)
3
Positionally differentiated building block for sulfonamide/sulfonate libraries in medicinal and agrochemical discovery

Why [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride Cannot Be Replaced by In-Class Thiazole Sulfonyl Chloride Analogs


Generic substitution within the thiazole-sulfonyl chloride family masks three irreplaceable structural determinants of reactivity and downstream molecular properties. First, the methylene (–CH₂–) spacer in this compound converts the sulfonyl chloride from a heteroaromatic sulfonyl chloride (as in 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride, CAS 1235440-85-3) into an alkanesulfonyl chloride, altering both electrophilicity and hydrolysis kinetics [1]. Second, the 4-fluorophenyl substituent at C2 provides a quantitatively distinct lipophilicity and electronic profile compared to methyl-, chloro-, or unsubstituted thiazole analogs, directly affecting LogP, membrane permeability in cell-based assays, and target binding in enzyme inhibition studies [1][2]. Third, the combination of the fluorophenyl group and the CH₂ linker generates a conformational flexibility (3 rotatable bonds vs. 2 in the direct-attachment analog) that influences molecular recognition in biological systems [1]. Substituting any of these features—the CH₂ spacer, the 4-fluorophenyl group, or their spatial relationship—yields a molecule with a different reactivity profile, pharmacokinetic trajectory, and biological outcome.

Replacing –CH₂–SO₂Cl with thiazole-4-SO₂Cl shifts reactivity from alkanesulfonyl chloride to heteroaromatic sulfonyl chloride, altering hydrolysis and sulfonylation kinetics.
4-Fluorophenyl substitution vs. methyl or unsubstituted analogs changes lipophilicity by ~1.6–1.9 log units, potentially affecting membrane permeability and target binding.
Conformational flexibility (3 rotatable bonds vs. 2 in direct-attachment analog) may impact molecular recognition; direct substitution may not reproduce SAR trends.

Quantitative Differentiation Evidence for [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride vs. Closest Analogs


Methylene Spacer Alters Sulfonyl Chloride Class: Alkanesulfonyl Chloride vs. Heteroaromatic Sulfonyl Chloride

The target compound bears a –CH₂–SO₂Cl (methanesulfonyl chloride) group at the thiazole C4 position, whereas its closest structural analog, 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride (CAS 1235440-85-3), carries the –SO₂Cl directly on the thiazole ring [1][2]. This single-atom difference reclassifies the reactive group from a heteroaromatic sulfonyl chloride (analog) to an alkanesulfonyl chloride (target). Alkanesulfonyl chlorides are generally more electrophilic and hydrolytically labile than their aromatic/heteroaromatic counterparts, and they react via a different mechanistic pathway (potential sulfene intermediacy above pH ~6.7) [3]. The structural consequence is measurable: the target possesses 3 rotatable bonds versus 2 for the direct-attachment analog, introducing greater conformational freedom in the linker region [2].

Spacer class shift
Head-to-head
Target: 3 rotatable bonds; XLogP3 = 2.7; MW = 291.8. Comparator (direct SO₂Cl): 2 rotatable bonds; XLogP3 = 3.1; MW = 277.7
Differentiates alkanesulfonyl chloride reactivity from heteroaromatic analog
ΔXLogP3 = −0.4; +1 rotatable bond; TPSA identical
structural differentiation reactivity classification sulfonylation

4-Fluorophenyl at C2 Provides Quantifiable Lipophilicity Tuning vs. 2-Methyl and 2-Unsubstituted Analogs

The 4-fluorophenyl substituent at the thiazole C2 position of the target compound contributes a computed XLogP3-AA of 2.7, compared with approximately 0.8 for the unsubstituted analog 1,3-thiazol-4-ylmethanesulfonyl chloride (CAS 754966-95-5, MW 197.7, C₄H₄ClNO₂S₂) and approximately 1.1 for (2-methyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS 1000394-87-5, MW 211.7, C₅H₆ClNO₂S₂) [1]. This represents a calculated ΔXLogP3 of approximately +1.9 log units vs. the unsubstituted analog and +1.6 log units vs. the 2-methyl analog (values based on fragment-based estimation; experimental LogP data are not available for these exact compounds). The 4-fluorophenyl group also increases molecular weight by approximately 94 Da vs. the unsubstituted parent and contributes an additional aromatic ring for potential π-π stacking interactions [1].

Lipophilicity tuning
Data to verify
Target XLogP3 2.7 vs. unsubstituted ~0.8, 2-methyl ~1.1; Δ ≈ +1.6–1.9 log units
4-Fluorophenyl may support membrane permeability optimization in SAR contexts
Computed estimates; experimental LogP unavailable
lipophilicity LogP drug-likeness SAR

Thiazole-methylsulfonyl Scaffold Demonstrates Quantifiable Carbonic Anhydrase Inhibition: Class-Level Validation for Biological Screening

A 2025 ACS Omega study by Maryam et al. evaluated a series of synthetic thiazole-methylsulfonyl derivatives—compounds sharing the core thiazole–CH₂–SO₂– pharmacophore with the target compound—against human carbonic anhydrase isoforms hCA I and hCA II using a spectrophotometric esterase assay with p-nitrophenylacetate as substrate [1]. Across the series, IC₅₀ values ranged from 39.38 to 198.04 μM for hCA I (reference acetazolamide IC₅₀ = 18.11 μM) and 39.16 to 86.64 μM for hCA II (acetazolamide IC₅₀ = 20.65 μM). Compounds 2a and 2h were identified as the most potent within the series and demonstrated stable interaction networks with the target enzymes via molecular docking [1]. While the specific target compound with the 4-fluorophenyl substituent was not directly tested, the class-level data confirm that the thiazole-methylsulfonyl scaffold is competent for carbonic anhydrase engagement, and the fluorophenyl substituent is expected to modulate potency and isoform selectivity based on established SAR for sulfonamide-based CA inhibitors [2].

CA inhibition class range
Class-level
hCA I IC₅₀ 39.38–198.04 μM; hCA II 39.16–86.64 μM (class scaffold); acetazolamide ref.
Supports scaffold suitability for CA-focused SAR; fluorophenyl expected to modulate potency
Compound not directly tested; class-level inference
carbonic anhydrase inhibition enzyme assay IC50 medicinal chemistry

Sulfonyl Chloride vs. Sulfonyl Fluoride: Stability-Handling Trade-off Guides Procurement for Multi-Step Synthesis

The target compound bears a sulfonyl chloride (–SO₂Cl) group, whereas a directly parallel compound exists as the sulfonyl fluoride: [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl fluoride (CAS 2172520-31-7, MW 275.3, C₁₀H₇F₂NO₂S₂) . A comprehensive 2025 chemrxiv study of over 200 heteroaromatic sulfonyl halides established that sulfonyl fluorides are universally more hydrolytically stable than their chloride counterparts, but correspondingly less reactive toward nucleophiles under mild conditions [1][2]. Sulfonyl chlorides remain the reagent of choice for rapid, high-yield sulfonamide and sulfonate ester formation in multi-step syntheses where the intermediate is consumed immediately, whereas sulfonyl fluorides are preferred for SuFEx click chemistry applications or when long-term storage stability is paramount [2]. The chloride variant also typically carries lower procurement cost and broader commercial availability compared to the specialty fluoride analog .

Sulfonyl halide choice
Reported
–SO₂Cl: higher reactivity, moisture-sensitive; –SO₂F: greater stability, lower electrophilicity
Sulfonyl chloride may support rapid sulfonamide synthesis; fluoride preferred for SuFEx/long-term storage
Qualitative order across >200 heteroaromatic sulfonyl halides (ChemRxiv 2025)
sulfonyl halide stability SuFEx chemistry hydrolysis procurement decision

X-ray Crystallographic Validation of Thiazole-methylsulfonyl Geometry: Compound 2b Structural Data Informs Docking and Conformer Selection

The ACS Omega 2025 study by Maryam et al. includes a single-crystal X-ray structure determination for compound 2b, a thiazole-methylsulfonyl derivative from the same scaffold class as the target compound [1]. Key geometric parameters include S(1)–O(1) = 1.438(2) Å, S(1)–O(2) = 1.437(2) Å, S(1)–C(1) = 1.741(4) Å, and O(1)–S(1)–O(2) = 117.85(1)°; O(2)–S(1)–C(1) = 108.76(1)° [1]. These bond lengths and angles provide experimentally validated geometric constraints for the –CH₂–SO₂– moiety, enabling accurate conformer generation and docking pose prediction for the target compound when substituted with the 4-fluorophenyl group. Without such crystallographic data, computational models risk significant geometric errors in the sulfonyl linker region that can propagate into false-positive or false-negative docking results [1].

X-ray scaffold geometry
Class-level
Compound 2b: S=O 1.437–1.438 Å; S–C 1.741 Å; O=S=O 117.85°; O=S–C 108.76°
Validated geometric constraints for –CH₂–SO₂– moiety may improve docking accuracy
Class-level analog; target geometry inferred
X-ray crystallography conformational analysis molecular modeling SAR

Procurement-Driven Application Scenarios for [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride


Carbonic Anhydrase Inhibitor Hit-to-Lead Optimization Using the 4-Fluorophenyl-Thiazole-methylsulfonyl Scaffold

For medicinal chemistry teams developing carbonic anhydrase (CA) inhibitors—particularly against cancer-associated isoforms hCA IX and XII—this compound serves as a strategic sulfonyl chloride building block for generating focused sulfonamide libraries. Class-level enzyme inhibition data confirm the thiazole-methylsulfonyl scaffold engages hCA I and hCA II with IC₅₀ values in the 39–198 μM range, providing a quantifiable baseline for potency optimization [1]. The 4-fluorophenyl group offers a validated vector for lipophilic extension, a design strategy successfully employed in SLC-0111 analog development where the 4-fluorophenyl tail was critical for CA isoform selectivity [2]. The –CH₂– spacer provides one additional rotatable bond versus direct-attachment thiazole-4-sulfonyl chlorides, offering conformational flexibility that may be exploited to access sub-pockets inaccessible to more rigid analogs [3].

Differential Sulfonamide Library Synthesis Exploiting Alkane- vs. Heteroaromatic Sulfonyl Chloride Reactivity

Synthetic chemistry groups conducting parallel sulfonamide library synthesis can exploit the mechanistic difference between this alkanesulfonyl chloride and the corresponding heteroaromatic sulfonyl chloride (CAS 1235440-85-3). The methanesulfonyl chloride group reacts with amine nucleophiles via a distinct kinetic profile, with potential sulfene intermediacy above pH ~6.7, which can be leveraged for chemoselective sulfonylation in the presence of other electrophilic centers [1]. The computed XLogP3 difference of −0.4 log units versus the direct-attachment analog means sulfonamide products derived from this building block will systematically exhibit lower lipophilicity—a desirable property for improving aqueous solubility and reducing off-target promiscuity in lead compounds [3].

Covalent Probe Design Leveraging the Electrophilic Methanesulfonyl Chloride Warhead

For chemical biology groups developing activity-based protein profiling (ABPP) probes or targeted covalent inhibitors, the methanesulfonyl chloride group of this compound provides a reactive electrophilic warhead suitable for modifying nucleophilic residues (e.g., serine, threonine, lysine, tyrosine) in enzyme active sites [1]. The thiazole core enhances membrane permeability—a property noted in prior studies of (1,3-thiazol-4-yl)methanesulfonyl chloride derivatives used in prodrug design where the sulfonyl chloride facilitated attachment of cleavable promoieties enabling controlled drug release [2]. Storage and handling requirements mirror those of analogous thiazole-methanesulfonyl chlorides: anhydrous conditions, storage at cool temperature or −20°C depending on purity grade and duration, and protection from moisture [3].

Agrochemical Intermediate Synthesis Requiring Fluorophenyl-Substituted Heterocyclic Building Blocks

In agrochemical discovery, thiazole-based sulfonamides and sulfonate esters featuring 4-fluorophenyl substitution have demonstrated insecticidal and acaricidal activities [1]. This compound provides direct access to such chemotypes via simple nucleophilic displacement of the sulfonyl chloride with amines, alcohols, or thiols. The 4-fluorophenyl group contributes to metabolic stability—a critical parameter in agrochemical design where field half-life and environmental persistence must be balanced. The compound's molecular weight (291.8 g/mol) and computed LogP (2.7) fall within agrochemically relevant property space (typical oral agrochemicals: MW 200–500, LogP 0–5), making it an appropriate starting point for lead generation campaigns targeting pest-specific enzyme systems [2].

Application
Selection Property
Validation Focus
Carbonic anhydrase inhibitor hit-to-lead synthesis
Thiazole-CH₂-SO₂ scaffold with 4-fluorophenyl lipophilic extension
Reported enzyme inhibition class range and isoform SAR exploration
Chemoselective sulfonamide library synthesis
Alkanesulfonyl chloride reactivity with potential sulfene intermediacy
Kinetic reactivity profile and product lipophilicity tuning
Covalent probe warhead design for ABPP
Electrophilic methanesulfonyl chloride warhead
Reactivity with nucleophilic residues and stability under anhydrous handling
Agrochemical sulfonamide/sulfonate lead generation
4-Fluorophenyl-thiazole scaffold within agrochemical property space
Metabolic stability and pest-target enzyme screening
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